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Compound of Interest

Compound Name: Propyl! p-toluenesulfonate

Cat. No.: B152793

Propyl p-Toluenesulfonate: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

Propyl p-toluenesulfonate, also known as propyl tosylate, is a significant organic compound
utilized primarily as a propylation reagent in chemical synthesis.[1] This technical guide
provides an in-depth look at its core properties, synthesis, and analysis, tailored for
professionals in research and drug development.

Core Molecular Data

The fundamental molecular and physical properties of propyl p-toluenesulfonate are
summarized below.
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Property Value References

Molecular Formula C10H1403S [21[3114]

Molecular Weight 214.28 g/mol [2][3][5][6]

CAS Number 599-91-7 [21[31[5][6]
Propyl tosylate, p-

Synonyms Toluenesulfonic acid propyl [31[6]
ester

Appearance Clear light yellow liquid [3]

Melting Point <-20°C [3]

Boiling Point 140 °C at 2 mmHg [3]

Density 1.15 g/cm3 [3]

Synthesis of Propyl p-Toluenesulfonate

The synthesis of propyl p-toluenesulfonate is commonly achieved through the esterification

of p-toluenesulfonyl chloride with n-propanol. The following diagram illustrates a typical reaction

pathway.
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Caption: Synthesis of propyl p-toluenesulfonate from n-propanol and p-toluenesulfonyl
chloride.

Experimental Protocols

This protocol outlines an industrial-scale preparation of propyl tosylate.

Materials:

1-Propanol (2.098 kg, 34.9 mol)

» Triethylamine (4.585 kg, 45.3 mol, 1.3 equivalents)

¢ Dichloromethane (DCM) (20.1 L)

o p-Toluenesulfonyl chloride (6 kg, 31.47 mol, 0.9 equivalents) dissolved in DCM (10.5 L)
e Hydrochloric acid (6 N, 2.98 L)

o Water (42 L)

¢ Magnesium sulfate (MgSOa)

o Celite

e Heptane

Procedure:

A 100 L glass, jacketed reactor is charged with 1-propanol, triethylamine, and DCM.

The mixture is cooled to a temperature of 5-15°C.

A solution of p-toluenesulfonyl chloride in DCM is cautiously added over 30 minutes.

Once the addition is complete, the mixture is warmed to 18-22°C and stirred for 12 hours.
The reaction completion is monitored by *H NMR.

6 N HCl is carefully added while maintaining the temperature below 25°C.
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The aqueous phase is removed, and the organic phase is washed twice with water.

The organic phase is dried with MgSOa and filtered over Celite.

The filtered solids are washed with DCM and concentrated to a residue.

The residue is dissolved in heptane and concentrated again to yield the final propyl tosylate
product (6.385 kg, 95% yield).

This protocol provides a general framework for the quantitative analysis of p-toluenesulfonate
impurities, which can be adapted for propyl p-toluenesulfonate.

Chemicals and Reagents:

Deionized water (18.2 MQ-cm resistivity or higher)

Acetonitrile (LC/MS grade)

Methanol (LC/MS grade)

Ammonium acetate (LC/MS grade)

Propyl-p-toluenesulfonate standard

Sample Preparation:

o Prepare individual stock solutions of propyl-p-toluenesulfonate in acetonitrile at a
concentration of 1 mg/mL.

o Prepare a working mixture by diluting the stock solution with a water/acetonitrile (50/50, v/v)
mixture to a concentration of 10 pg/mL.

o From the working mixture, prepare calibration standards at concentrations ranging from 0.01
to 2.5 pg/mL.

Chromatographic Conditions (Example):

e Column: A suitable reversed-phase column (e.g., C18)
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Mobile Phase: A gradient of ammonium acetate in water and acetonitrile/methanol.

Flow Rate: Optimized for column dimensions and particle size.

Detection: UV detector set at an appropriate wavelength for p-toluenesulfonates.

Injection Volume: Typically 5-20 L.

Quantification:

e The limit of detection (LOD) and limit of quantification (LOQ) are determined by injecting
solutions of decreasing concentrations until a signal-to-noise ratio of approximately 3 for
LOD and 10 for LOQ is achieved.

The following logical diagram illustrates the workflow for the analytical determination of propyl
p-toluenesulfonate.
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Caption: General workflow for the quantitative analysis of propyl p-toluenesulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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